Cas no 197307-49-6 (b-D-Glucopyranoside, 3-hydroxy-5-pentylphenyl)

b-D-Glucopyranoside, 3-hydroxy-5-pentylphenyl Properties

Names and Identifiers

• b-D-Glucopyranoside, 3-hydroxy-5-pentylphenyl
• 11-Dehydroxygrevilloside B
• 3-Hydroxy-5-pentylphenyl β-D-glucopyranoside
• 3-Hydroxy-5-pentylphenyl Beta-D-glucopyranoside
• 3-Hydroxy-5-pentylphenyl-beta-D-glucopyranoside
• [ "" ]
• DA-69971
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(3-hydroxy-5-pentylphenoxy)oxane-3,4,5-triol
• HY-N9077
• (2S,3R,4S,5S,6R)-2-(3-HYDROXY-5-PENTYLPHENOXY)-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• FS-9518
• 197307-49-6
• GLXC-16974
• CS-0158659
• AKOS032961743
• +Expand

• InChIKey： MWVXDTUYXNKDPO-NQNKBUKLSA-N
• Inchi： InChI=1S/C17H26O7/c1-2-3-4-5-10-6-11(19)8-12(7-10)23-17-16(22)15(21)14(20)13(9-18)24-17/h6-8,13-22H,2-5,9H2,1H3/t13-,14-,15+,16-,17-/m1/s1
• SMILES： CCCCCC1=CC(=CC(=C1)OC2C(C(C(C(O2)CO)O)O)O)O

Computed Properties

• Exact Mass: 342.16800
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 342.16785316g/mol
• Heavy Atom Count: 24
• Complexity: 367
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• LogP: 0.30360
• PSA: 119.61000
• Boiling Point: 587.3±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 309.0±30.1 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether